Cas no 1270376-33-4 (2-(2-tert-butylphenyl)pyrrolidine)

• Product Name: 2-(2-tert-butylphenyl)pyrrolidine
• CAS No: 1270376-33-4
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6216435
• PubChem ID: 77131443
• Update Time: 2025-10-28

2-(2-tert-butylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butylphenyl)pyrrolidine
• EN300-1856284
• AKOS017550142
• 1270376-33-4
• SCHEMBL22426571

• Inchi： 1S/C14H21N/c1-14(2,3)12-8-5-4-7-11(12)13-9-6-10-15-13/h4-5,7-8,13,15H,6,9-10H2,1-3H3
• InChI Key： OALPXFJKHZQIGA-UHFFFAOYSA-N
• SMILES： N1CCCC1C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(2-tert-butylphenyl)pyrrolidine

Introduction to 2-(2-tert-butylphenyl)pyrrolidine (CAS No. 1270376-33-4)

2-(2-tert-butylphenyl)pyrrolidine, identified by the CAS number 1270376-33-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of pyrrolidines, which are five-membered nitrogen-containing heterocycles, and it is characterized by the presence of a tert-butyl group attached to the phenyl ring at the 2-position. The combination of the pyrrolidine ring and the substituted phenyl group imparts distinctive electronic and steric properties to this molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 2-(2-tert-butylphenyl)pyrrolidine typically involves a multi-step process, often utilizing palladium-catalyzed coupling reactions or other advanced organic synthesis techniques. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, which is essential for its potential large-scale applications.

In terms of physical properties, 1270376-33-4 exhibits a melting point of approximately 98°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under normal storage conditions is also noteworthy, which facilitates its handling and transportation in industrial settings.

The electronic structure of 2-(2-tert-butylphenyl)pyrrolidine plays a pivotal role in its reactivity and functionality. The nitrogen atom in the pyrrolidine ring contributes to its basicity, while the tert-butyl group on the phenyl ring introduces steric hindrance, which can influence the compound's interaction with other molecules. These properties make it a valuable building block in medicinal chemistry, where it can serve as a scaffold for designing bioactive molecules with specific pharmacological profiles.

Recent studies have highlighted the potential of 1270376-33-4 as a ligand in transition metal-catalyzed reactions, particularly in asymmetric catalysis. Its ability to coordinate with metal centers while maintaining structural integrity has been exploited in enantioselective synthesis of complex organic molecules. This application underscores its importance in modern catalytic processes, where enantioselectivity is critical for producing chiral pharmaceuticals.

In addition to its role in catalysis, 2-(2-tert-butylphenyl)pyrrolidine has shown promise as an intermediate in the synthesis of bioactive compounds. For instance, it has been used as a precursor for developing potential anticancer agents by incorporating functional groups that target specific cellular pathways. The versatility of this compound lies in its ability to undergo various types of chemical modifications, enabling researchers to tailor its structure for desired biological activities.

The steric bulk introduced by the tert-butyl group also makes 1270376-33-4 an attractive candidate for polymer chemistry applications. Its use as a monomer or cross-linking agent in polymer synthesis could lead to materials with enhanced mechanical properties or selective recognition capabilities for specific analytes. This area remains an active field of investigation, with ongoing research exploring its potential in creating advanced materials for sensing or drug delivery systems.

In conclusion, 1270376-33-4, or 2-(2-tert-butylphenyl)pyrrolidine, stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique combination of electronic and steric properties positions it as a valuable tool in organic synthesis, catalysis, and materials science. As research continues to uncover new aspects of its chemistry and functionality, this compound is poised to play an increasingly important role in both academic exploration and industrial innovation.